3-Methylnonane-2,4-dione-D3 (Mixture of isomers)
Overview
Description
3-Methylnonane-2,4-dione-D3 (Mixture of isomers) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a mixture of isomers that has been synthesized using various methods. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Synthesis and Flavor Applications
- Practical Synthesis for Flavoring: The compound has been synthesized for its intense strawlike and fruity flavor, using a process involving aldol condensation and oxidation, yielding a high purity product (Kato & Yuasa, 2001).
- Contribution to Soybean Oil Flavor: Identified in reverted soybean oil, 3-methylnonane-2,4-dione exhibits a lard-like, strawy, fruity odor and significantly contributes to the oil's reversion odor (Guth & Grosch, 1989).
Enzymatic Synthesis and Flavor Chemistry
- Enzymatic Synthesis of Flavor Compounds: Both enantiomers of the chiral green tea flavor compound, 3-hydroxy-3-methylnonane-2,4-dione, were synthesized using enzymes from Bacillus licheniformis, highlighting its importance in flavor chemistry (Bortolini et al., 2013).
Chemical Properties and Applications
- Diketone Radical Cations Study: The radical cations of 3-methylpentane-2,4-dione and related diketones were investigated to understand their electronic properties, which are crucial for various chemical applications (Nuzhdin, Feldman, & Kobzarenko, 2007).
- Corrosion Inhibition Research: Studies have shown that derivatives of pentane-2,4-dione, which is chemically related to 3-methylnonane-2,4-dione, can inhibit copper corrosion, suggesting potential applications in protective coatings and anti-corrosive materials (Fiala et al., 2007).
properties
CAS RN |
1335436-44-6 |
|---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
173.27 |
IUPAC Name |
3-(trideuteriomethyl)nonane-2,4-dione |
InChI |
InChI=1S/C10H18O2/c1-4-5-6-7-10(12)8(2)9(3)11/h8H,4-7H2,1-3H3/i2D3 |
InChI Key |
BGVBGAIWXAXBLP-BMSJAHLVSA-N |
SMILES |
CCCCCC(=O)C(C)C(=O)C |
synonyms |
3-Methyl-2,4-nonanedione-D3; 3-Methylnonan-2,4-dione-D3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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